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Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine

Cat. No.: B608725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information for the procurement, handling, and

application of 2-Hydroxymethyl Olanzapine reference standard. This document outlines the

chemical and physical properties, synthesis, analytical methodologies for quality control, and

the metabolic context of this key Olanzapine metabolite.

Introduction to 2-Hydroxymethyl Olanzapine
2-Hydroxymethyl Olanzapine is a primary metabolite of Olanzapine, an atypical antipsychotic

medication used in the treatment of schizophrenia and bipolar disorder. As a significant

metabolite, its reference standard is crucial for a variety of research and development

applications, including pharmacokinetic studies, drug metabolism assays, and as an impurity

standard in the quality control of Olanzapine drug products.

Sourcing and Physicochemical Data
2-Hydroxymethyl Olanzapine reference standard is available from several specialized

chemical suppliers. When purchasing, it is imperative to obtain a Certificate of Analysis (CoA)

to ensure the material's identity, purity, and suitability for its intended use.

Table 1: Physicochemical Properties of 2-Hydroxymethyl Olanzapine
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Property Value Reference

Chemical Name

(2-methyl-4-(4-

methylpiperazin-1-yl)-10H-

thieno[2,3-b][1]

[2]benzodiazepin-7-

yl)methanol

SynZeal, TLC Pharmaceutical

Standards

CAS Number 174756-45-7
SynZeal, TLC Pharmaceutical

Standards, Pharmaffiliates

Molecular Formula C₁₇H₂₀N₄OS
SynZeal, TLC Pharmaceutical

Standards, Pharmaffiliates

Molecular Weight 328.43 g/mol
SynZeal, TLC Pharmaceutical

Standards, Pharmaffiliates

Appearance Typically a solid General knowledge

Solubility

Soluble in organic solvents

such as methanol and

acetonitrile

General knowledge

Table 2: Representative Supplier Information for 2-Hydroxymethyl Olanzapine Reference

Standard

Supplier Product Number Additional Information

SynZeal SZ-O001046
Offers detailed COA and

analytical data.[1]

TLC Pharmaceutical

Standards
O-0133

Provides downloadable SDS

and COA.

Pharmaffiliates PA 15 03590
Lists as an Olanzapine

impurity standard.[3]

MedchemExpress HY-14541-d3-isomer

Offers a deuterium-labeled

(d3) version for use as an

internal standard.[4]
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Synthesis of 2-Hydroxymethyl Olanzapine
The synthesis of 2-Hydroxymethyl Olanzapine is a multi-step process. A representative

synthetic pathway is described below.

Experimental Protocol: Synthesis of 2-Hydroxymethyl
Olanzapine
A plausible synthetic route involves the modification of a precursor to Olanzapine or

Olanzapine itself. One described method involves the following key transformations:

Condensation: 2-Fluoronitrobenzene is condensed with 2-amino-5-methylthiophene.

Formylation: The resulting secondary amine is formylated.

Reductive Cyclization: The formylated intermediate undergoes reductive cyclization to form

the thienobenzodiazepine core.

Introduction of the Piperazine Moiety: The core is then reacted with N-methylpiperazine.

Hydroxymethylation: The final step would involve a hydroxymethylation reaction at the

appropriate position on the Olanzapine molecule.
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Synthesis of 2-Hydroxymethyl Olanzapine

2-Fluoronitrobenzene Condensation

2-Amino-5-methylthiophene

Secondary Amine Intermediate Formylation Formylated Intermediate Reductive_Cyclization Thienobenzodiazepine Core

Piperazine_Addition

N-methylpiperazine

Olanzapine Precursor Hydroxymethylation 2-Hydroxymethyl Olanzapine

Quality Control Workflow

2-Hydroxymethyl Olanzapine
Reference Standard

Dissolve in
Mobile Phase

HPLC System
(C18 Column)

LC-MS/MS System
(ESI+, MRM)

UV Detector
(220 nm)

Data Analysis
(Purity, Identity)

Certificate of Analysis
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Olanzapine Metabolism

Olanzapine

CYP2D6

CYP3A4

CYP2C9

2-Hydroxymethyl Olanzapine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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